Cas no 1805649-84-6 (Methyl 5-chloromethyl-2-cyano-4-(difluoromethoxy)benzoate)

• Product Name: Methyl 5-chloromethyl-2-cyano-4-(difluoromethoxy)benzoate
• CAS No: 1805649-84-6
• MF: C₁₁H₈ClF₂NO₃
• MW: 275.635929107666
• CID: 4953766
• Update Time: 2025-07-19

Methyl 5-chloromethyl-2-cyano-4-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloromethyl-2-cyano-4-(difluoromethoxy)benzoate

• Inchi： 1S/C11H8ClF2NO3/c1-17-10(16)8-2-6(4-12)9(18-11(13)14)3-7(8)5-15/h2-3,11H,4H2,1H3
• InChI Key： RKHLKXBGSONNMD-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=O)OC)C(C#N)=CC=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 344
• XLogP3: 2.8
• Topological Polar Surface Area: 59.3

Additional information on Methyl 5-chloromethyl-2-cyano-4-(difluoromethoxy)benzoate

Methyl 5-chloromethyl-2-cyano-4-(difluoromethoxy)benzoate (CAS No. 1805649-84-6): A Comprehensive Overview

Methyl 5-chloromethyl-2-cyano-4-(difluoromethoxy)benzoate, identified by its CAS number 1805649-84-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its complex molecular structure, exhibits a unique set of properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including a cyano group, a chloromethyl group, and a difluoromethoxy group, contributes to its reactivity and potential applications in drug development.

The structural features of Methyl 5-chloromethyl-2-cyano-4-(difluoromethoxy)benzoate are particularly noteworthy. The cyano group (-CN) introduces a polar nature to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. On the other hand, the chloromethyl group (-CH₂Cl) provides a reactive site for further functionalization, enabling the attachment of other pharmacophores or biomolecules. The difluoromethoxy group (-OCH₂CF₂) adds fluorine atoms, which are known to improve metabolic stability and binding affinity in drug molecules.

In recent years, there has been growing interest in the development of novel pharmaceutical agents that incorporate fluorine atoms due to their ability to modulate pharmacokinetic properties. The incorporation of difluoromethoxy groups into drug candidates has been shown to enhance their bioavailability and reduce susceptibility to metabolic degradation. This has led to extensive research into compounds like Methyl 5-chloromethyl-2-cyano-4-(difluoromethoxy)benzoate, which serve as versatile building blocks for the synthesis of fluorinated pharmaceuticals.

One of the most compelling aspects of Methyl 5-chloromethyl-2-cyano-4-(difluoromethoxy)benzoate is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways and are often targeted in the treatment of cancers and inflammatory diseases. The ability to modify the benzoate core with various functional groups allows for the creation of highly specific kinase inhibitors. For instance, studies have demonstrated that derivatives of this compound can selectively inhibit certain kinases by interacting with their active sites through hydrogen bonding and hydrophobic interactions.

Furthermore, the compound's cyano group can be utilized to form amide or urea linkages with other pharmacophores, further enhancing its utility as a scaffold for drug design. This flexibility makes Methyl 5-chloromethyl-2-cyano-4-(difluoromethoxy)benzoate an attractive candidate for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the properties and reactivity of Methyl 5-chloromethyl-2-cyano-4-(difluoromethoxy)benzoate. Molecular modeling studies have revealed insights into how different functional groups within the molecule influence its interactions with biological targets. These studies have not only guided the design of more effective derivatives but also provided a foundation for understanding structure-activity relationships (SARs). By leveraging computational tools, researchers can predict the behavior of this compound in various biochemical contexts, thereby accelerating the drug discovery process.

The synthesis of Methyl 5-chloromethyl-2-cyano-4-(difluoromethoxy)benzoate presents unique challenges due to its complex structure. However, recent methodologies have improved the efficiency and yield of its preparation. For instance, catalytic hydrogenation techniques have been employed to introduce the cyano group while minimizing side reactions. Additionally, palladium-catalyzed cross-coupling reactions have been utilized to incorporate the difluoromethoxy group with high selectivity. These advances have made it more feasible to produce this compound on a larger scale for industrial applications.

In conclusion, Methyl 5-chloromethyl-2-cyano-4-(difluoromethoxy)benzoate (CAS No. 1805649-84-6) is a multifunctional compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, particularly kinase inhibitors and other therapeutic agents targeting various diseases. With ongoing advancements in synthetic chemistry and computational modeling, the applications of this compound are expected to expand further, contributing to the development of novel drugs that address unmet medical needs.